2(E)-Nonenedioic acid

• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• InChI: InChI=1S/C9H14O4/c10-8(11)6-4-2-1-3-5-7-9(12)13/h4,6H,1-3,5,7H2,(H,10,11)(H,12,13)/b6-4+
• InChIKey: YIXPUAYMZURQJH-GQCTYLIASA-N

2(E)-Nonenedioic Acid: Specifications and Procurement

2(E)-Nonenedioic acid (CAS 757219-33-3), also known as (2E)-2-nonenedioic acid or trans-2-nonenedioic acid, is an unsaturated dicarboxylic acid with molecular formula C9H14O4 and molecular weight 186.21 . It belongs to the class of medium-chain fatty acids and is characterized by a nine-carbon chain with a trans double bond between the second and third carbons and terminal carboxylic acid groups . The compound is supplied as a white to off-white solid with a purity exceeding 98% and a melting point range of 100-105°C . Its primary procurement value lies in its application as a fully characterized reference standard for azelaic acid analysis and as a pharmaceutical impurity standard [1].

Azelaic acid impurity reference standard with trans-alkene structure

High-purity material characterized for HPLC/GC method use

Differentiated from saturated analogue by distinct retention and thermal properties

• [1] (E)-2-Nonenedioic Acid. SynZeal. Available at: https://www.synzeal.com/en/e-2-nonenedioic-acid. View Source

2(E)-Nonenedioic Acid Substitution Limitations

2(E)-Nonenedioic acid is not interchangeable with its saturated counterpart azelaic acid (nonanedioic acid) or its (Z)-isomer. The trans double bond confers distinct stereochemical and electronic properties that directly impact chromatographic retention, spectroscopic signature, and reactivity . In pharmaceutical quality control, 2(E)-nonenedioic acid serves as a specific process-related impurity or degradation product of azelaic acid, requiring a structurally matched reference standard for accurate quantification in ANDA submissions [1]. Substitution with azelaic acid, which lacks the double bond, or the (Z)-isomer, which differs in spatial configuration, would invalidate analytical method specificity and compromise regulatory compliance [2].

Azelaic acid (saturated) lacks the trans double bond; substitution may shift chromatographic retention and method specificity.

(Z)-isomer differs in spatial configuration; replacing with the cis-form can alter analytical resolution and impurity quantification.

• [1] (E)-2-Nonenedioic Acid. SynZeal. Available at: https://www.synzeal.com/en/e-2-nonenedioic-acid. View Source
• [2] Azelaic acid impurities and related compound. Veeprho. Available at: https://veeprho.com/azelaic-acid-impurities/. View Source

2(E)-Nonenedioic Acid Differentiation Evidence

Melting Point vs. Azelaic Acid

2(E)-Nonenedioic acid exhibits a melting point range of 100-105°C, which is significantly lower than azelaic acid's melting point of 109-111°C [1]. This 4-11°C difference in thermal behavior reflects the structural alteration introduced by the trans double bond, providing a distinct physical property that can be leveraged for identification, purity assessment, and chromatographic method development [2].

Melting Point

Head-to-head

Δ 4–11 °C lower

Enables unambiguous identity verification against azelaic acid

Solid-state comparison; solvent system may differ

Evidence Dimension	Melting Point (°C)
Target Compound Data	100-105
Comparator Or Baseline	Azelaic Acid: 109-111
Quantified Difference	Δ 4-11°C lower
Conditions	Solid state; solvent: ethyl ether/pentane (for target)

Why This Matters

The distinct melting point enables unambiguous identification and purity verification during procurement, ensuring the correct stereoisomer is received.

• [1] Azelaic acid. Wikipedia. Melting point: 109 to 111°C. Available at: https://webarchiveweb.wayback.bac-lac.canada.ca/web/20050920111205/https://en.wikipedia.org/wiki/Azelaic_acid. View Source
• [2] Azelaic Acid. Chembase. Melting point: 109-111°C. Available at: https://www.chembase.cn/azelaic-acid.html. View Source

Boiling Point vs. Azelaic Acid

The predicted boiling point of 2(E)-nonenedioic acid is 402.1±38.0°C, substantially higher than azelaic acid's boiling point of 286°C at 100 mmHg [1]. This 116°C difference underscores the impact of the trans double bond on intermolecular forces and volatility, with direct implications for gas chromatographic separation and method validation .

Boiling Point

Reported

Δ ~116 °C higher (predicted)

Supports GC separation for impurity profiling

Comparison at different pressure conditions; predicted value for target

Evidence Dimension	Boiling Point (°C)
Target Compound Data	402.1±38.0 (Predicted)
Comparator Or Baseline	Azelaic Acid: 286 (at 100 mmHg)
Quantified Difference	Δ ~116°C higher
Conditions	Atmospheric pressure (target); 100 mmHg (comparator)

Why This Matters

The boiling point differential facilitates separation and quantification in GC methods, a critical requirement for impurity profiling in pharmaceutical quality control.

• [1] Azelaic acid. Wikipedia. Boiling point: 286°C at 100 mmHg. Available at: https://webarchiveweb.wayback.bac-lac.canada.ca/web/20050920111205/https://en.wikipedia.org/wiki/Azelaic_acid. View Source

Density vs. Azelaic Acid

2(E)-Nonenedioic acid has a predicted density of 1.164±0.06 g/cm³, which is notably lower than azelaic acid's density of 1.443 g/cm³ [1]. This 0.279 g/cm³ reduction in density corresponds to the steric and electronic effects of the trans double bond, resulting in less efficient molecular packing in the solid state .

Density

Reported

Δ 0.279 g/cm³ lower (predicted)

Orthogonal identity confirmation via material property

Predicted density at 20 °C; verify with experimental data

Evidence Dimension	Density (g/cm³)
Target Compound Data	1.164±0.06 (Predicted)
Comparator Or Baseline	Azelaic Acid: 1.443
Quantified Difference	Δ ~0.279 g/cm³ lower
Conditions	20°C

Why This Matters

Density differences affect formulation behavior and can be used as an orthogonal parameter for identity confirmation during incoming material inspection.

• [1] Azelaic acid. OCL Journal. Density: 1.443 g/mL at 20°C. Available at: https://www.ocl-journal.org/articles/ocl/full_html/2016/03/ocl2016233pD306/ocl2016233pD306.html. View Source

Reference Standard Purity

Commercial 2(E)-nonenedioic acid is supplied with a minimum purity of 98% (HPLC), with certain vendors offering purity >99% . This high purity specification, combined with comprehensive characterization data, positions the compound as a fit-for-purpose reference standard for analytical method development and validation in accordance with ICH Q2(R1) guidelines [1]. In contrast, generic or unspecified grades of similar dicarboxylic acids may lack this level of characterization, introducing uncertainty in quantitative applications .

Purity Specification

Specification review

>98% (HPLC), vendor-dependent up to >99%

Reduces quantification uncertainty in impurity analysis

Class-level comparison; confirm lot-specific COA

Evidence Dimension	Purity (%)
Target Compound Data	>98% to >99%
Comparator Or Baseline	General dicarboxylic acid standards: Variable, often <95%
Quantified Difference	≥3-5% higher purity
Conditions	HPLC analysis

Why This Matters

High purity directly reduces quantification error in impurity analysis, ensuring accurate determination of azelaic acid purity for regulatory submissions.

• [1] (E)-2-Nonenedioic Acid. SynZeal. Available at: https://www.synzeal.com/en/e-2-nonenedioic-acid. View Source

2(E)-Nonenedioic Acid Applications

Azelaic Acid Impurity Profiling for ANDA

2(E)-Nonenedioic acid serves as a critical reference standard for the identification, quantification, and control of a known process-related impurity in azelaic acid active pharmaceutical ingredient (API). Its use is essential for method validation (AMV) and quality control (QC) in Abbreviated New Drug Applications (ANDA), where regulatory agencies require demonstration of specific impurity control. The compound's distinct melting point (100-105°C vs. 109-111°C for azelaic acid) and chromatographic behavior enable unambiguous detection and accurate quantification, ensuring compliance with ICH guidelines on impurities in new drug substances [1].

Analytical Method Development & Validation

The high purity (>98%) and well-characterized physicochemical properties of 2(E)-nonenedioic acid make it a suitable standard for developing and validating HPLC, GC, and LC-MS methods. Its distinct boiling point (402.1±38.0°C vs. 286°C at 100 mmHg for azelaic acid) facilitates chromatographic separation, while its density (1.164±0.06 g/cm³ vs. 1.443 g/cm³ for azelaic acid) provides an orthogonal parameter for method optimization. These differential properties are leveraged to establish system suitability parameters and ensure method robustness .

Forced Degradation Studies

2(E)-Nonenedioic acid can be employed as a reference standard in forced degradation (stress testing) studies of azelaic acid formulations to identify and track degradation products. The compound's structural similarity to azelaic acid, combined with its distinct physical properties, allows it to serve as a marker for oxidative or thermal degradation pathways involving double bond formation. Its use in stability-indicating method development supports shelf-life determination and regulatory filing requirements [2].

Quality Control in Pharmaceutical Manufacturing

In commercial production of azelaic acid, 2(E)-nonenedioic acid is used as a reference standard for routine quality control (QC) testing. Its high purity and traceability to pharmacopeial standards (USP or EP) enable accurate quantification of this specific impurity, ensuring that azelaic acid API meets established purity specifications. This application is critical for maintaining batch-to-batch consistency and for demonstrating control over the manufacturing process .

Application

Selection Property

Validation Focus

Azelaic acid impurity profiling (ANDA)

Isomer-specific impurity standard

Method specificity and chromatographic resolution

Analytical method development (HPLC/GC/LC-MS)

Well-defined thermal and density contrasts

System suitability and peak resolution

Forced degradation studies

Trans-isomer oxidative degradation marker

Stability-indicating method selectivity

Pharmaceutical QC release testing

High-purity, traceable reference standard

Batch-to-batch impurity consistency

• [1] (E)-2-Nonenedioic Acid. SynZeal. Available at: https://www.synzeal.com/en/e-2-nonenedioic-acid. View Source
• [2] (E)-2-Nonenedioic Acid for Forced Degradation Studies. SynZeal. Available at: https://www.synzeal.com/en/e-2-nonenedioic-acid. View Source